Cas no 1017184-99-4 (3-amino-2-(4-ethoxyphenyl)methylpropanoic acid)

• Product Name: 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid
• CAS No: 1017184-99-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5229812
• PubChem ID: 24265097
• Update Time: 2025-10-18

3-amino-2-(4-ethoxyphenyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-(aminomethyl)-4-ethoxy-
• 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid

• Inchi： 1S/C12H17NO3/c1-2-16-11-5-3-9(4-6-11)7-10(8-13)12(14)15/h3-6,10H,2,7-8,13H2,1H3,(H,14,15)
• InChI Key： YAGZJWDDMVWZLR-UHFFFAOYSA-N
• SMILES： C1(CC(CN)C(O)=O)=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 380.7±37.0 °C(Predicted)
• pka: 3.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid

Introduction to 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid (CAS No. 1017184-99-4)

3-amino-2-(4-ethoxyphenyl)methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1017184-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif comprising an amino group, an ethoxyphenyl substituent, and a propanoic acid backbone, presents a promising scaffold for the development of novel therapeutic agents. Its molecular structure not only suggests potential biological activity but also opens avenues for further chemical modifications to tailor its pharmacokinetic and pharmacodynamic properties.

The 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid molecule exhibits a distinct arrangement of functional groups that may contribute to its interaction with biological targets. The presence of an amino group (-NH₂) at the third position of the propanoic acid chain enhances its potential as a precursor for amides, ureas, or other nitrogen-containing heterocycles, which are prevalent in many bioactive molecules. Additionally, the 4-ethoxyphenyl group introduces a hydrophobic aromatic ring system that could modulate solubility and binding affinity in biological systems. Such structural features are often exploited in drug design to optimize receptor binding and metabolic stability.

In recent years, there has been growing interest in exploring novel compounds with potential applications in medicinal chemistry. The 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid (CAS No. 1017184-99-4) has been studied for its potential role as an intermediate in synthesizing pharmacologically active compounds. Its structural framework is conducive to further derivatization, allowing chemists to explore modifications that could enhance its biological activity or improve its pharmacological profile. For instance, the introduction of additional functional groups or the alteration of substitution patterns on the aromatic ring could lead to compounds with enhanced efficacy or selectivity against specific biological targets.

One of the most compelling aspects of this compound is its versatility as a building block in drug discovery. The combination of an amino group and an aromatic ethoxyphenyl moiety provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives. These derivatives can be screened for various biological activities, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective effects. The flexibility offered by this molecular scaffold makes it particularly valuable for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid (CAS No. 1017184-99-4) involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies can be employed to construct the desired structure with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and stereoselective additions are commonly utilized to achieve the desired regioisomers and enantiomers. These synthetic strategies not only facilitate the production of the compound but also provide insights into its structural complexity and reactivity.

Recent studies have begun to explore the potential applications of derivatives of 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid in addressing complex diseases. For example, researchers have investigated its role as a precursor in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The aromatic ring system and amino group present in this compound allow for interactions with protein kinases, making it a promising candidate for further development. Additionally, its ability to undergo further functionalization suggests that it could be used to create protease inhibitors or other enzyme-targeting agents.

The pharmacological evaluation of 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid (CAS No. 1017184-99-4) has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated that certain derivatives exhibit significant biological activity in vitro and in vivo models. These findings underscore the compound's potential as a lead molecule for drug development programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with central nervous system receptors makes it particularly relevant for therapeutic applications in neurology.

The future prospects for 3-amino-2-(4-ethoxyphenyl)methylpropanoic acid (CAS No. 1017184-99-4) are promising, with ongoing research aimed at optimizing its pharmacological properties through structure-based drug design approaches. Computational modeling techniques can be employed to predict how modifications to its structure will affect its binding affinity and metabolic stability. By leveraging these computational tools alongside experimental data, researchers can accelerate the discovery process and identify novel derivatives with enhanced therapeutic potential.

In conclusion,3-amino-2-(4-ethoxyphenyl)methylpropanoic acid (CAS No. 1017184-99-4) represents a valuable asset in pharmaceutical chemistry due to its versatile structural framework and potential biological activity. Its role as a precursor for synthesizing novel therapeutic agents continues to be explored in academic and industrial research settings worldwide. As our understanding of biological targets advances, compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative drug discovery efforts.